2-(4-(1-Azacyclooctylcarbonyl)piperidin-1-yl)-4-amino-6,7-dimethoxyquinazoline hcl
Description
OR H3088 is an antihypertensive agent.
Properties
CAS No. |
80024-83-5 |
|---|---|
Molecular Formula |
C23H34ClN5O3 |
Molecular Weight |
464 g/mol |
IUPAC Name |
[1-(4-amino-6,7-dimethoxyquinazolin-2-yl)piperidin-4-yl]-(azocan-1-yl)methanone;hydrochloride |
InChI |
InChI=1S/C23H33N5O3.ClH/c1-30-19-14-17-18(15-20(19)31-2)25-23(26-21(17)24)28-12-8-16(9-13-28)22(29)27-10-6-4-3-5-7-11-27;/h14-16H,3-13H2,1-2H3,(H2,24,25,26);1H |
InChI Key |
CSYUZZJFUKXXMG-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCC(CC3)C(=O)N4CCCCCCC4)N)OC.Cl |
Canonical SMILES |
COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCC(CC3)C(=O)N4CCCCCCC4)N)OC.Cl |
Appearance |
Solid powder |
| 80024-83-5 | |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
2-(4-(1-azacyclooctylcarbonyl)piperidin-1-yl)-4-amino-6,7-dimethoxyquinazoline hydrochloride OR H3088 OR-H3088 ORH-3088 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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